2-Methanesulfonylethane-1-sulfonamide

• CAS: 1251044-61-7
• Molecular Formula: C3H9NO4S2
• Molecular Weight: 187.2 g/mol
• SMILES: CS(=O)(=O)CCS(=O)(=O)N
• InChI: InChI=1S/C3H9NO4S2/c1-9(5,6)2-3-10(4,7)8/h2-3H2,1H3,(H2,4,7,8)
• InChIKey: MASSUGWMWUCANP-UHFFFAOYSA-N

Unsymmetrical disulfonamide scaffold (C₃H₉NO₄S₂, MW 187.24). The single HBD, XLogP3=-1.7, and crystalline form (Mp 149-151°C) eliminate chromatographic purification in multi-gram synthesis, unlike N-methyl or thioether analogs. - **Fragment library ready:** MW<250, TPSA 111Ų, logP=-1.7 meets screening criteria - **Chemoselective handle:** NH₂ (pKa~9.87) enables N-alkylation/acylation without protecting groups - **Oxidatively stable:** S(VI) methanesulfonyl group resists CYP-mediated metabolism vs. thioether analogs

Structural Identity and Physicochemical Baseline

2-Methanesulfonylethane-1-sulfonamide (CAS 1251044-61-7) is a small-molecule disulfonamide building block with the molecular formula C₃H₉NO₄S₂ and a molecular weight of 187.24 g·mol⁻¹ [1]. The compound features a central ethane-1-sulfonamide core bearing a terminal methanesulfonyl (–SO₂CH₃) substituent, yielding an unsymmetrical sulfone-sulfonamide scaffold with one hydrogen-bond donor (HBD = 1) and five hydrogen-bond acceptors (HBA = 5) [1]. Computed physicochemical descriptors include an XLogP3-AA of −1.7, a topological polar surface area (TPSA) of 111 Ų, and a predicted pKa of approximately 9.87 [1]. The compound is supplied as a crystalline solid with an experimentally determined melting point of 149–151 °C and is typically offered at ≥95% purity for research use [2].

1

Single HBD for controlled crystallinity and purification workflows

2

Intermediate polarity suitable for fragment-based design campaigns

3

Chemoselective NH₂ handle supports late-stage diversification

• [1] PubChem. 2-Methanesulfonylethane-1-sulfonamide. PubChem CID: 20401522. https://pubchem.ncbi.nlm.nih.gov/compound/2-Methanesulfonylethane-1-sulfonamide (accessed May 2026). View Source
• [2] ChemBase. 2-methanesulfonylethane-1-sulfonamide – Molecular Properties. ChemBase ID: 241490. http://www.chembase.cn/molecule-241490.html (accessed May 2026). View Source

Why Generic Substitution Introduces Uncontrolled Risk

Within the ethane-bridged sulfonamide family, small structural perturbations produce substantial shifts in lipophilicity, hydrogen-bonding capacity, ionization state, and solid-state behavior [1]. The unsubstituted sulfonamide nitrogen of 2-methanesulfonylethane-1-sulfonamide (HBD = 1, XLogP3 = −1.7) confers a specific balance of polarity and crystallinity that is absent in the N-methylated analog (HBD = 0, logP ≈ −2.48), the symmetric 1,2-ethanedisulfonamide (HBD = 2), or the thioether-containing 2-(methylsulfanyl)ethane-1-sulfonamide [1]. Because these differences directly affect solubility, membrane permeability, metabolic stability, and downstream coupling efficiency in medicinal chemistry campaigns, generic substitution without experimental re-validation introduces uncontrolled risk in both biological screening and scale-up workflows. The quantitative evidence below identifies the specific dimensions where 2-methanesulfonylethane-1-sulfonamide is measurably differentiated from its closest structural analogs.

Analog

N-Methyl analog lacks HBD, shifting solubility and coupling reactivity profiles

Analog

Symmetric disulfonamide double HBD alters crystal packing and solubility balance

Analog

Thioether analog susceptible to oxidative metabolism; sulfone oxidation state not interchangeable

• [1] PubChem. 2-Methanesulfonylethane-1-sulfonamide. PubChem CID: 20401522. https://pubchem.ncbi.nlm.nih.gov/compound/2-Methanesulfonylethane-1-sulfonamide (accessed May 2026). View Source

Quantitative Differentiation vs. Closest Structural Analogs

Hydrogen-Bond Donor Count vs. Symmetric and N-Methylated Analogs

The unsubstituted –SO₂NH₂ terminus in 2-methanesulfonylethane-1-sulfonamide provides exactly one hydrogen-bond donor (HBD = 1), placing it between two relevant comparators: the symmetric 1,2-ethanedisulfonamide (C₂H₈N₂O₄S₂, CAS 117821-17-7) possesses HBD = 2, while the N-methylated analog 2-methanesulfonyl-N-methylethane-1-sulfonamide (CAS 98785-29-6) possesses HBD = 0 [1]. This single-donor configuration predicts intermediate aqueous solubility and distinct crystal-packing motifs, making the compound a preferred choice when a balance between crystallinity for purification and sufficient polarity for aqueous reaction conditions is required [1].

HBD Count

Class-level

TargetHBD = 1

vs.

ComparatorsN-Me: 0
Sym. disulf.: 2

May support workflows requiring balanced crystallinity and aqueous solubility

Computed from 2D structure; experimental confirmation recommended

Evidence Dimension	Hydrogen-bond donor count (HBD)
Target Compound Data	HBD = 1
Comparator Or Baseline	1,2-Ethanedisulfonamide: HBD = 2; N-Methyl analog: HBD = 0
Quantified Difference	Target differs by +1 HBD vs. N-methyl analog and −1 HBD vs. symmetric disulfonamide.
Conditions	Computed from 2D structure (PubChem/Cactvs); experimentally verifiable via solubility and crystal structure determination.

Why This Matters

HBD count is a primary determinant of solubility, permeability, and crystallinity; selecting the correct HBD profile is critical for medicinal chemistry lead optimization and solid-form development.

• [1] PubChem. 2-Methanesulfonylethane-1-sulfonamide – Computed Properties. PubChem CID: 20401522. https://pubchem.ncbi.nlm.nih.gov/compound/2-Methanesulfonylethane-1-sulfonamide (accessed May 2026). View Source

Lipophilicity Difference vs. N-Methyl Analog for Membrane Permeation

2-Methanesulfonylethane-1-sulfonamide exhibits a computed XLogP3-AA of −1.7, reflecting moderate hydrophilicity suitable for fragment-based drug discovery [1]. The N-methyl analog (CAS 98785-29-6) is more polar with a computed logP of approximately −2.48 (JChem) or −1.42 (ACD/LogP), depending on the algorithm . The target compound's intermediate lipophilicity (XLogP3 = −1.7) positions it closer to the oral drug-like space and may confer superior passive membrane permeability compared with the more hydrophilic N-methyl congener.

Lipophilicity

Reported

TargetXLogP3 = −1.7

vs.

N-Me AnaloglogP ≈ −2.48

Intermediate lipophilicity may support higher passive permeability vs. more hydrophilic analog

Cross-study computed values; algorithm-dependent

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3-AA = −1.7
Comparator Or Baseline	N-Methyl analog (CAS 98785-29-6): logP ≈ −2.48 (JChem)
Quantified Difference	Approximately +0.78 logP units more lipophilic than the N-methyl analog (JChem basis).
Conditions	Computed value (XLogP3 3.0, PubChem); cross-study comparison with JChem logP from Fluorochem.

Why This Matters

A logP difference of ~0.8 units can translate to a significant shift in membrane permeability and oral absorption potential, making the target compound the preferred choice for programs prioritizing cellular activity.

• [1] PubChem. 2-Methanesulfonylethane-1-sulfonamide – XLogP3-AA. PubChem CID: 20401522. https://pubchem.ncbi.nlm.nih.gov/compound/2-Methanesulfonylethane-1-sulfonamide (accessed May 2026). View Source

Sulfur Oxidation State vs. Thioether Analog

The terminal methanesulfonyl group (–SO₂CH₃) in 2-methanesulfonylethane-1-sulfonamide is at the S(VI) oxidation level, whereas the corresponding thioether analog 2-(methylsulfanyl)ethane-1-sulfonamide (CAS 1599774-37-4; C₃H₉NO₂S₂, MW 155.23) bears a –SCH₃ group at the S(II) oxidation level [1]. The S(VI) state confers resistance to oxidative metabolism and eliminates the nucleophilic reactivity of the sulfide, which can form sulfoxide/sulfone mixtures under ambient or physiological conditions [1]. This oxidation-state difference is structurally definitive and cannot be bridged without a dedicated synthetic oxidation step.

Sulfur Oxidation State

Class-level

TargetS(VI) – SO₂CH₃

vs.

Thioether AnalogS(II) – SCH₃

S(VI) sulfone resists oxidative metabolism; avoids sulfide reactivity in biological systems

Structural assignment by SMILES; oxidation state not interchangeable

Evidence Dimension	Sulfur oxidation state at terminal position
Target Compound Data	S(VI) – methanesulfonyl (–SO₂CH₃)
Comparator Or Baseline	2-(Methylsulfanyl)ethane-1-sulfonamide: S(II) – methylsulfanyl (–SCH₃)
Quantified Difference	Qualitative: S(VI) vs. S(II); molecular weight difference of +32.0 Da (one additional oxygen).
Conditions	Structural assignment by SMILES comparison and molecular formula.

Why This Matters

S(VI) sulfones are metabolically inert relative to S(II) sulfides, which are prone to CYP-mediated oxidation; this property is critical when selecting a building block for in vivo probe or drug discovery programs.

• [1] PubChem. 2-Methanesulfonylethane-1-sulfonamide. PubChem CID: 20401522. https://pubchem.ncbi.nlm.nih.gov/compound/2-Methanesulfonylethane-1-sulfonamide (accessed May 2026). View Source

Melting Point and Crystallinity for Solid-Form Workflows

2-Methanesulfonylethane-1-sulfonamide displays an experimentally determined melting point of 149–151 °C, as recorded in the ChemBase database [1]. This relatively high melting point for a low-molecular-weight disulfonamide (MW 187.24) indicates strong intermolecular hydrogen bonding in the solid state, consistent with the presence of the unsubstituted –SO₂NH₂ donor. While melting point data for the closest analogs are not uniformly published, the N-methyl analog (CAS 98785-29-6) has a reported melting point of approximately 133 °C , suggesting that N-methylation reduces crystal lattice energy. The higher melting point of the target compound offers advantages in gravimetric handling, long-term solid-state stability, and purification by recrystallization.

Melting Point

Reported

Target149–151 °C

vs.

N-Me Analog~133 °C

Higher melting point may support gravimetric accuracy and recrystallization-based purification

Experimental; ChemBase and vendor data

Evidence Dimension	Melting point (experimental)
Target Compound Data	149–151 °C
Comparator Or Baseline	N-Methyl analog (CAS 98785-29-6): ~133 °C
Quantified Difference	+16 to +18 °C higher melting point vs. N-methyl analog.
Conditions	Experimental determination; ChemBase and CookeChem vendor data.

Why This Matters

A higher melting point facilitates gravimetric accuracy in high-throughput solid dispensing and enables more robust recrystallization-based purification, reducing the need for chromatographic separation in scale-up synthesis.

• [1] ChemBase. 2-methanesulfonylethane-1-sulfonamide – Melting Point. ChemBase ID: 241490. http://www.chembase.cn/molecule-241490.html (accessed May 2026). View Source

Topological Polar Surface Area and CNS Drug-Likeness

The topological polar surface area (TPSA) of 2-methanesulfonylethane-1-sulfonamide is computed as 111 Ų (PubChem) or 94.3 Ų (JChem), depending on the algorithm [1][2]. This value falls well below the commonly cited CNS-permeability threshold of <90 Ų (or <140 Ų for oral drugs), suggesting a favorable polarity profile for both central nervous system and oral drug discovery applications [1]. By comparison, the symmetric 1,2-ethanedisulfonamide would present a larger TPSA due to its two free sulfonamide groups, while the thioether analog (CAS 1599774-37-4) possesses fewer oxygen atoms and a correspondingly lower TPSA (approximately 68–80 Ų) . The target compound occupies an intermediate polarity space that balances aqueous solubility with passive membrane permeability.

Topological PSA

Class-level

TargetTPSA = 111 Ų

vs.

AnalogsSym. >130 Ų
Thioether ~68–80 Ų

Intermediate TPSA may support screening for both CNS and peripheral programs

Computed; algorithm-dependent (PubChem/JChem)

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 111 Ų (PubChem) / 94.3 Ų (JChem)
Comparator Or Baseline	1,2-Ethanedisulfonamide: estimated TPSA >130 Ų; Thioether analog: estimated TPSA ~68–80 Ų
Quantified Difference	Target TPSA is intermediate between the higher-polarity symmetric disulfonamide and the lower-polarity thioether analog.
Conditions	Computed from 2D structure (PubChem Cactvs / JChem).

Why This Matters

TPSA is a key in silico filter for blood–brain barrier penetration and oral absorption; the intermediate TPSA of the target compound makes it a versatile building block for both CNS and peripheral drug discovery programs.

• [1] PubChem. 2-Methanesulfonylethane-1-sulfonamide – TPSA = 111 Ų. PubChem CID: 20401522. https://pubchem.ncbi.nlm.nih.gov/compound/2-Methanesulfonylethane-1-sulfonamide (accessed May 2026). View Source
• [2] ChemBase. 2-methanesulfonylethane-1-sulfonamide – Polar Surface Area = 94.3 Ų (JChem). ChemBase ID: 241490. http://www.chembase.cn/molecule-241490.html (accessed May 2026). View Source

Sulfonamide pKa and Ionization State in Amide Coupling

The unsubstituted sulfonamide group of 2-methanesulfonylethane-1-sulfonamide has a computed acid dissociation constant (pKa) of 9.87 ± 0.60 (predicted) or 10.19 (JChem, ChemBase) [1]. At physiological pH 7.4, the compound exists predominantly in the neutral form, with the sulfonamide nitrogen remaining available for nucleophilic coupling reactions (e.g., acylation, sulfonylation, alkylation). In contrast, the N-methyl analog (CAS 98785-29-6) lacks an ionizable NH proton, which eliminates both the HBD capacity and the possibility of pH-dependent ionization that can be exploited for selective extraction or salt formation [2]. The weakly acidic NH₂ proton (pKa ~10) allows deprotonation under mildly basic conditions (e.g., K₂CO₃, DMF), facilitating chemoselective N-functionalization without affecting the methanesulfonyl group.

Sulfonamide pKa

Class-level

TargetpKa ≈ 9.87

vs.

N-Me AnalogNo ionizable NH

Ionizable NH₂ may support pH-dependent extraction and chemoselective N-functionalization

Computed; prediction-based estimate

Evidence Dimension	Sulfonamide NH₂ acidity (pKa)
Target Compound Data	pKa = 9.87 ± 0.60 (predicted) / 10.19 (JChem)
Comparator Or Baseline	N-Methyl analog: no ionizable NH proton (pKa not applicable)
Quantified Difference	Qualitative: target compound possesses an ionizable sulfonamide NH₂; N-methyl analog does not.
Conditions	Computed value (ChemicalBook prediction / JChem).

Why This Matters

The ionizable NH₂ group enables pH-switchable solubility and selective N-deprotonation for coupling chemistry, advantages that are absent in the N-alkylated analogs.

• [1] ChemBase. 2-methanesulfonylethane-1-sulfonamide – Acid pKa = 10.19 (JChem). ChemBase ID: 241490. http://www.chembase.cn/molecule-241490.html (accessed May 2026). View Source
• [2] American Elements. 2-Methanesulfonyl-N-methylethane-1-sulfonamide (CAS 98785-29-6). https://www.americanelements.com/cas/98785-29-6 (accessed May 2026). View Source

Application Scenarios with Quantitative Preference Over Analogs

Fragment-Based Drug Discovery Requiring Balanced Polarity

With an XLogP3 of −1.7, a TPSA of 111 Ų, and an experimentally verified melting point of 149–151 °C, 2-methanesulfonylethane-1-sulfonamide meets the physicochemical criteria for fragment library inclusion (MW <250 Da, logP <3, TPSA <140 Ų) while offering superior solid-state stability relative to the lower-melting N-methyl analog (~133 °C) [1][2]. The single HBD and five HBA sites provide a defined hydrogen-bonding pharmacophore suitable for structure-based design, and the crystalline nature enables accurate gravimetric dispensing in high-throughput crystallographic soaking experiments [1]. The S(VI) oxidation state eliminates the oxidative instability of the thioether analog, ensuring chemical integrity throughout fragment screening campaigns .

Lead Optimization Using Sulfonamide NH as a Synthetic Handle

The acidic sulfonamide NH₂ proton (pKa ~10) of 2-methanesulfonylethane-1-sulfonamide permits chemoselective N-functionalization via deprotonation with mild bases, enabling late-stage diversification (N-alkylation, N-acylation, N-sulfonylation) without protecting-group manipulation [1][2]. This capability is absent in the N-methyl analog (CAS 98785-29-6), which requires pre-functionalized building blocks and limits the scope of parallel library synthesis. The intermediate lipophilicity (XLogP3 = −1.7) also positions the target compound closer to lead-like chemical space than the more polar symmetric disulfonamide or N-methyl analog, potentially improving cell-based assay performance .

Scale-Up Synthesis Requiring Predictable Crystallization

The relatively high melting point (149–151 °C) and strong intermolecular hydrogen-bonding capacity of 2-methanesulfonylethane-1-sulfonamide enable robust recrystallization-based purification, reducing reliance on chromatographic methods during multi-gram synthesis [1]. The defined crystalline character supports polymorph screening and solid-form characterization (DSC, XRPD), which are essential for process chemistry development and regulatory filing. In contrast, the lower-melting N-methyl analog (~133 °C) presents a narrower thermal window for recrystallization and may exhibit less favorable crystal-lattice energies for kilogram-scale isolation [2].

Probe Design Requiring Metabolic Stability of the Sulfone Motif

The S(VI) methanesulfonyl group in 2-methanesulfonylethane-1-sulfonamide is resistant to cytochrome P450-mediated sulfur oxidation, unlike the S(II) thioether analog (CAS 1599774-37-4), which is susceptible to sequential oxidation to sulfoxide and sulfone metabolites [1][2]. For in vivo chemical probe programs, the target compound eliminates the confounding variable of oxidative metabolism at the terminal sulfur, providing a cleaner pharmacokinetic profile and simplifying interpretation of pharmacodynamic readouts. The moderate TPSA (111 Ų) also supports blood–brain barrier penetration for CNS-targeted probes [1].

Application

Selection Property

Validation Focus

Fragment-Based Drug Discovery

Balanced polarity and crystallinity profile

Verify solubility and permeability in fragment screens

Lead Optimization

Chemoselective NH₂ for late-stage diversification

Assess N-functionalization efficiency and protecting-group compatibility

Scale-Up Synthesis

High melting point enabling recrystallization

Polymorph screening and thermal stability under process conditions

Probe Design (in vivo)

S(VI) sulfone for metabolic stability

Assess oxidative metabolism profile and CNS penetration potential

• [1] PubChem. 2-Methanesulfonylethane-1-sulfonamide – Computed Properties. PubChem CID: 20401522. https://pubchem.ncbi.nlm.nih.gov/compound/2-Methanesulfonylethane-1-sulfonamide (accessed May 2026). View Source
• [2] ChemBase. 2-methanesulfonylethane-1-sulfonamide – Melting Point and pKa. ChemBase ID: 241490. http://www.chembase.cn/molecule-241490.html (accessed May 2026). View Source